Cas no 1156039-78-9 (4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride)

• Product Name: 4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride
• CAS No: 1156039-78-9
• MF: C₁₅H₁₅ClFN₃S
• MW: 323.81610417366
• CID: 4573589
• Update Time: 2025-07-18

4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4-FLUOROPHENYL)-2,5-DIMETHYL-1H-PYRROL-3-YL]-1,3-THIAZOL-2-AMINE HYDROCHLORIDE
• 4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride

• Inchi： 1S/C15H14FN3S.ClH/c1-9-7-13(14-8-20-15(17)18-14)10(2)19(9)12-5-3-11(16)4-6-12;/h3-8H,1-2H3,(H2,17,18);1H
• InChI Key： GPUJLVHRGPGPHX-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CSC(N)=N2)C=C(C)N1C1C=CC(F)=CC=1.Cl

Additional information on 4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride

Introduction to 4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride (CAS No. 1156039-78-9)

4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1156039-78-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic amines, featuring a fused thiazole and pyrrole ring system, which is a common motif in drug discovery due to its biological activity and structural versatility. The presence of a 4-fluorophenyl substituent and dimethyl groups at the 2 and 5 positions of the pyrrole ring enhances its pharmacological potential by influencing both electronic properties and metabolic stability.

The hydrochloride salt form of this compound (1,3-thiazol-2-amine hydrochloride) improves its solubility in aqueous media, making it more suitable for formulation in pharmaceutical applications. This property is particularly crucial for drug development, as it facilitates efficient delivery and absorption in biological systems. The compound’s structure incorporates elements that are frequently explored in medicinal chemistry for their ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifaceted heterocyclic compounds in drug design. The 4-fluorophenyl moiety, in particular, has been shown to modulate binding affinity and selectivity when interacting with biological targets. This fluorine atom introduces a slight electron-withdrawing effect through resonance, which can enhance the compound’s interaction with polar or charged residues in proteins. Additionally, the dimethyl groups at the 2 and 5 positions of the pyrrole ring contribute to steric hindrance, potentially improving binding specificity by preventing non-specific interactions.

In the context of modern drug discovery, compounds like 4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride are being investigated for their potential therapeutic applications. The thiazole ring system is well-documented for its role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The integration of a pyrrole moiety further expands the pharmacological spectrum by introducing additional hydrogen bonding capabilities and conformational flexibility. These structural features make the compound a promising candidate for further exploration in medicinal chemistry.

Current research in this area focuses on leveraging structural diversity to identify novel bioactive molecules. The synthesis of derivatives of 4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride has been pursued to optimize its pharmacokinetic properties and target engagement. For instance, modifications such as altering the substitution pattern on the pyrrole ring or introducing additional functional groups have been explored to enhance efficacy while minimizing side effects.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. These substituents are known to improve metabolic stability by resisting oxidative degradation and enhancing binding affinity through π-stacking interactions. In the case of 4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride, the 4-fluorophenyl group is strategically positioned to interact with biological targets while maintaining overall structural integrity. This positioning has been computationally validated to contribute to favorable binding interactions with hypothetical drug targets.

Moreover, the compound’s solubility profile as a hydrochloride salt has implications for its formulation and delivery. Enhanced solubility allows for higher bioavailability and more predictable pharmacokinetic behavior upon administration. This is particularly relevant for oral formulations where solubility directly impacts absorption rates and therapeutic efficacy. Recent studies have demonstrated that optimizing solubility can significantly improve drug performance in vivo.

The synthesis of 4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired fused ring system with minimal byproducts.

In conclusion,4-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride (CAS No. 1156039-78-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties,fluorinated aromatic substitution, and optimized solubility makes it a valuable scaffold for developing new therapeutics. Ongoing investigations into its biological activity and synthetic derivatives continue to expand our understanding of its pharmacological relevance.